Cas no 51249-28-6 (Pyridinium, 1-ethyl-, thiocyanate)
51249-28-6 structure
Product Name:Pyridinium, 1-ethyl-, thiocyanate
CAS No:51249-28-6
MF:C8H10N2S
MW:166.243400096893
CID:362737
PubChem ID:23105193
Update Time:2025-04-19
Pyridinium, 1-ethyl-, thiocyanate Chemical and Physical Properties
Names and Identifiers
-
- Pyridinium, 1-ethyl-, thiocyanate
- 1-ethylpyridin-1-ium,thiocyanate
- 51249-28-6
- DTXSID80630602
- 1-Ethylpyridin-1-ium thiocyanate
- SCHEMBL6461861
-
- Inchi: 1S/C7H10N.CHNS/c1-2-8-6-4-3-5-7-8;2-1-3/h3-7H,2H2,1H3;3H/q+1;/p-1
- InChI Key: IOOUFAPHNUEDFB-UHFFFAOYSA-M
- SMILES: [S-]C#N.[N+]1(C=CC=CC=1)CC
Computed Properties
- Exact Mass: 166.0566
- Monoisotopic Mass: 166.05646950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 86.7
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- PSA: 27.67
Pyridinium, 1-ethyl-, thiocyanate Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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